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propenyl)thio]-
CAS No.: 7326-64-9
Cat. No.: B11945909

Get Quote

\ J

A note on nomenclature: The compound requested, "Benzene, [(1-methylene-2-
propenyl)thio]-," presents a degree of chemical ambiguity and does not correspond to a
commonly indexed substance with extensive physical data. The "1-methylene-2-propenyl"
group could be interpreted in several ways. After a thorough search for this compound and its
likely isomers with limited success, this guide will focus on a closely related and well-
characterized analogue: Phenyl Allyl Sulfide. This compound, also known as allyl phenyl sulfide
or (2-propen-1-ylthio)benzene, shares key structural features and provides a solid basis for
understanding the physical chemistry of aryl allyl thioethers.

Introduction

Phenyl allyl sulfide is an organosulfur compound that serves as a valuable building block in
organic synthesis and materials science. Its bifunctional nature, possessing both an aromatic
ring and a reactive allyl group, allows for a diverse range of chemical transformations.
Understanding the fundamental physical characteristics of phenyl allyl sulfide is paramount for
its effective use in research and development, influencing everything from reaction kinetics and

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b11945909#bc-rfq
https://www.benchchem.com/product/b11945909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-phenyl-allyl-sulfide
https://www.benchchem.com/product/b11945909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-phenyl-allyl-sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11945909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

solvent selection to purification and storage. This guide provides a comprehensive overview of
these properties for researchers, scientists, and professionals in drug development.

Chemical Structure and Core Properties

The molecular structure of phenyl allyl sulfide consists of a benzene ring attached to a sulfur
atom, which is in turn bonded to an allyl group. This structure gives rise to its specific
physicochemical properties.

Caption: Chemical structure of Phenyl Allyl Sulfide.

Table 1: Core Physical and Chemical Identifiers

Property Value Source(s)
Molecular Formula CoH10S [1][2]
Molecular Weight 150.24 g/mol [1112]

CAS Number 5296-64-0 [1][2]
IUPAC Name (Allylthio)benzene [2]

Allyl phenyl sulfide, Phenyl allyl
Synonyms thioether, 3- [11[3]
(Phenylthio)propene

Tabulated Physical Characteristics

The physical properties of a compound are critical for its handling, purification, and use in
chemical reactions. Below is a summary of the key physical data for phenyl allyl sulfide.

Table 2: Key Physical Properties of Phenyl Allyl Sulfide
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Property Value Conditions Source(s)

Colorless to almost )
Appearance o Ambient [4]
colorless clear liquid

The pure sulfide has a

sweet overtone,

Odor though impurities like Ambient [5]
thiophenol can cause
a stench.
Melting Point -48t0 -46.5 °C [1]
Boiling Point 223-225 °C Atmospheric Pressure  [5]
48-49 °C 0.43 Torr [1]
Density 1.0220 g/cm3 25°C [1]
1.024 g/mL 20 °C [5]
Refractive Index 1.572 20 °C [1]
Flash Point >98 °C [1]

Insoluble in water.
Solubility Soluble in diethyl

ether and benzene.

Experimental Protocols

The determination of physical constants is a cornerstone of chemical characterization. Below
are generalized, step-by-step methodologies for determining some of the key physical
properties of phenyl allyl sulfide.

Determination of Boiling Point via Distillation

The boiling point is a fundamental physical property that is indicative of a liquid's volatility and
purity.
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Caption: Synthetic scheme for Phenyl Allyl Sulfide.

Experimental Protocol for Synthesis

A representative procedure for the synthesis of phenyl allyl sulfide is as follows:

e Thiophenolate Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve
sodium hydroxide in ethanol. Cool the solution in an ice bath and slowly add thiophenol to
form sodium thiophenolate.

e Nucleophilic Substitution: To the solution of sodium thiophenolate, add allyl bromide
dropwise while maintaining a low temperature.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours.

o Workup: Pour the reaction mixture into water and extract with an organic solvent such as
diethyl ether.

 Purification: Wash the organic layer with a dilute base solution and then with water. Dry the
organic layer over an anhydrous drying agent (e.g., MgSQOa), filter, and remove the solvent
under reduced pressure. The crude product is then purified by vacuum distillation to yield
pure phenyl allyl sulfide.

Conclusion

The physical characteristics of phenyl allyl sulfide are well-defined and essential for its
application in synthetic chemistry. This guide has provided a detailed overview of these
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properties, along with methodologies for their determination and a common synthetic protocol.
A thorough understanding of these fundamental parameters is crucial for the safe and effective
handling and utilization of this versatile chemical compound in a research and development
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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